(3Z)-N-[1-methyl-5-(methylsulfanyl)-1H-1,2,4-triazol-3-yl]-3-{[(4-nitrophenyl)methoxy]imino}propanamide

• IUPAC Name: (3Z)-N-(1-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)-3-[(4-nitrophenyl)methoxyimino]propanamide
• InChI: InChI=1S/C14H16N6O4S/c1-19-14(25-2)17-13(18-19)16-12(21)7-8-15-24-9-10-3-5-11(6-4-10)20(22)23/h3-6,8H,7,9H2,1-2H3,(H,16,18,21)/b15-8-
• InChI Key: RULUGDMWQDPPFC-NVNXTCNLSA-N
• Canonical SMILES: CN1C(=NC(=N1)NC(=O)CC=NOCC2=CC=C(C=C2)[N+](=O)[O-])SC
• Isomeric SMILES: CN1C(=NC(=N1)NC(=O)C/C=N\OCC2=CC=C(C=C2)[N+](=O)[O-])SC
• Molecular Formula: C14H16N6O4S
• Molecular Weight: 364.38 g/mol

Description

(3Z)-N-[1-methyl-5-(methylsulfanyl)-1H-1,2,4-triazol-3-yl]-3-{[(4-nitrophenyl)methoxy]imino}propanamide is a useful research compound. Its molecular formula is C14H16N6O4S and its molecular weight is 364.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of similar compounds have been a focus of research due to their potential applications in various fields, including medicinal chemistry and materials science. For example, compounds derived from 2-amino-5-nitrothiazole and similar azoles have been synthesized and tested for their antimicrobial activities, showing moderate to significant effectiveness against certain bacterial and fungal species (Vinusha et al., 2015). Such studies highlight the relevance of synthesizing and studying the properties of nitrogen-containing heterocycles, including triazoles, for their potential use in developing new antimicrobial agents.

Pharmacokinetics and Drug Metabolism

Research into the pharmacokinetics and metabolism of related compounds, such as selective androgen receptor modulators, provides insights into how structural modifications can impact biological activity and metabolic stability. For instance, studies on SARMs demonstrate the importance of understanding the metabolic pathways and pharmacokinetic profiles to design molecules with ideal characteristics for therapeutic use (Wu et al., 2006).

Herbicidal Activities

The search for novel herbicides has led to the synthesis of triazolinone derivatives with various pharmacophores, showing promising herbicidal activities against broadleaf weeds in rice fields. These findings indicate the potential of triazole-containing compounds in agricultural applications (Luo et al., 2008).

Antioxidant and Anticancer Activities

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, including triazolone and triazolethione, have been synthesized and evaluated for their antioxidant and anticancer activities, showing significant effects against human glioblastoma and breast cancer cell lines. These studies underscore the potential therapeutic applications of such derivatives in oncology (Tumosienė et al., 2020).

Stereochemical and Electronic Interactions

The study of stereochemical and electronic interactions in N-methoxy-N-methyl-2-[(4′-substituted)phenylsulfinyl]propanamides provides valuable insights into how molecular structure influences physical and chemical properties, which is crucial for designing molecules with desired biological activities (Olivato et al., 2008).